N-methyl-N-(2-(4-(6-(methylthio)benzo[d]thiazol-2-yl)piperazin-1-yl)-2-oxoethyl)methanesulfonamide

• IUPAC Name: N-methyl-N-[2-[4-(6-methylsulfanyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-oxoethyl]methanesulfonamide
• InChI: InChI=1S/C16H22N4O3S3/c1-18(26(3,22)23)11-15(21)19-6-8-20(9-7-19)16-17-13-5-4-12(24-2)10-14(13)25-16/h4-5,10H,6-9,11H2,1-3H3
• InChI Key: QVEWVPAXRTWZLC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N1CCN(CC1)C2=NC3=C(S2)C=C(C=C3)SC)S(=O)(=O)C
• Molecular Formula: C16H22N4O3S3
• Molecular Weight: 414.6 g/mol

Description

Compounds with a benzothiazole core, like the one in your molecule, are of significant interest in medicinal chemistry due to their diverse biological activities. They are often used as building blocks in the synthesis of various pharmaceutical agents.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. For example, 1H NMR and 13C NMR spectra can provide information about the hydrogen and carbon atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives can be quite diverse, depending on the functional groups present in the molecule. For instance, they can undergo reactions with -bromoketones in organic solvents.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. For instance, the presence of a piperazine unit in the molecule can enhance its aqueous solubility.

Mechanism of Action

Target of Action

The compound, also known as N-methyl-N-(2-{4-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]piperazin-1-yl}-2-oxoethyl)methanesulfonamide, primarily targets the lasB quorum sensing system of Gram-negative bacteria . This system plays a crucial role in bacterial cell-cell communication, coordinating host toxic behaviors such as biofilm formation, virulence production, and other pathogenesis .

Mode of Action

The compound interacts with its target by inhibiting the lasB quorum sensing system . It binds to the active site of the Pseudomonas aeruginosa quorum sensing LasR system with better affinity compared to reference compounds . This interaction results in the inhibition of quorum sensing, thereby disrupting bacterial communication and organization .

Biochemical Pathways

The compound affects the quorum sensing pathways in bacteria . These pathways are used by bacteria to respond to external factors such as nutrient availability and defense mechanisms . By inhibiting these pathways, the compound can prevent the formation of biofilm, reduce the production of toxins, and discourage bacteria from developing future resistance .

Pharmacokinetics

Similar compounds have shown marked enhancement of aqueous solubility and significant improvement of oral absorption . These properties can impact the bioavailability of the compound, influencing its effectiveness.

Result of Action

The primary result of the compound’s action is the inhibition of quorum sensing in bacteria . This leads to a reduction in biofilm formation and virulence production . In addition, it discourages bacteria from developing future resistance .

Action Environment

The action of the compound can be influenced by various environmental factors. For instance, the concentration of the compound can affect its inhibitory activities

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

Benzothiazole derivatives are a promising class of compounds in drug discovery. Future research could focus on designing and synthesizing new benzothiazole derivatives with improved biological activities.